N-methyl-4-(trifluoromethoxy)aniline hydrochloride
Overview
Description
“N-methyl-4-(trifluoromethoxy)aniline hydrochloride” is a chemical compound with the molecular formula C8H8F3NO. It is a liquid at room temperature . The IUPAC name for this compound is N-methyl-N-[4-(trifluoromethoxy)phenyl]amine .
Molecular Structure Analysis
The InChI code for “N-methyl-4-(trifluoromethoxy)aniline hydrochloride” is 1S/C8H8F3NO/c1-12-6-2-4-7(5-3-6)13-8(9,10)11/h2-5,12H,1H3 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
“N-methyl-4-(trifluoromethoxy)aniline hydrochloride” is a liquid at room temperature . It has a molecular weight of 191.15 . The compound should be stored in a dark place, under an inert atmosphere, and at a temperature between 2-8°C . The flash point is 96-98°C/15mm .Scientific Research Applications
Liquid Crystalline Polymers
N-methyl-4-(trifluoromethoxy)aniline hydrochloride finds use in the synthesis of side-group liquid-crystalline polymethacrylates. These polymers exhibit unique optical and mechanical properties due to their liquid crystalline behavior. Researchers explore their applications in displays, sensors, and optical devices .
Fluorine-Containing Mesogens
The compound serves as a building block for fluorine-containing mesogens. These mesogens are essential components in liquid crystals, which have applications in liquid crystal displays (LCDs), electro-optical devices, and smart materials. The trifluoromethoxy group enhances the mesogenic properties .
Schiff Bases
N-Methyl-4-(trifluoromethoxy)aniline, HCl, participates in the synthesis of novel Schiff bases. These compounds result from the condensation of N-methyl-4-(trifluoromethoxy)aniline with pyridinecarboxaldehydes. Schiff bases have diverse applications, including catalysis, coordination chemistry, and biological studies .
Synthetic Building Block
Researchers utilize N-methyl-4-(trifluoromethoxy)aniline hydrochloride as a synthetic building block. It serves as a precursor for various chemical transformations, allowing access to more complex molecules. This versatility makes it valuable in organic synthesis .
Proteomics Research
In proteomics research, N-methyl-4-(trifluoromethoxy)aniline hydrochloride plays a role as a specialty product. Scientists may use it for specific applications related to protein analysis and characterization .
Safety and Hazards
This compound is harmful by inhalation, in contact with skin, and if swallowed. It is irritating to eyes, respiratory system, and skin . Safety measures include avoiding all personal contact, including inhalation, wearing protective clothing when risk of exposure occurs, using it in a well-ventilated area, avoiding contact with moisture, and keeping containers securely sealed when not in use .
properties
IUPAC Name |
N-methyl-4-(trifluoromethoxy)aniline;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F3NO.ClH/c1-12-6-2-4-7(5-3-6)13-8(9,10)11;/h2-5,12H,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HAQJOXNKLIBEQQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC=C(C=C1)OC(F)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50681964 |
Source
|
| Record name | N-Methyl-4-(trifluoromethoxy)aniline--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50681964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-4-(trifluoromethoxy)aniline hydrochloride | |
CAS RN |
1215206-28-2 |
Source
|
| Record name | Benzenamine, N-methyl-4-(trifluoromethoxy)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1215206-28-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Methyl-4-(trifluoromethoxy)aniline--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50681964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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